Cas no 1157217-33-8 (1-(2-Fluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one)

• Product Name: 1-(2-Fluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one
• CAS No: 1157217-33-8
• MF: C₁₀H₁₁FO₂S
• MW: 214.256545305252
• CID: 5250137
• PubChem ID: 43801803
• Update Time: 2025-06-29

1-(2-Fluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one
• 1157217-33-8
• EN300-394592
• 1-(2-Fluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one

• Inchi： 1S/C10H11FO2S/c11-9-4-2-1-3-8(9)10(13)7-14-6-5-12/h1-4,12H,5-7H2
• InChI Key： UFHOWLGCQYCRIM-UHFFFAOYSA-N
• SMILES： S(CCO)CC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 214.04637893g/mol
• Monoisotopic Mass: 214.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Fluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one

Compound CAS No. 1157217-33-8: 1-(2-Fluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one

The compound CAS No. 1157217-33-8, also known as 1-(2-fluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one, is a synthetic organic compound with a unique structure that combines a fluorophenyl group, a sulfanyl group, and a ketone functional group. This compound has garnered attention in recent years due to its potential applications in pharmaceutical chemistry and material science. The molecule's structure is characterized by the presence of a fluorine atom at the ortho position of the phenyl ring, which introduces electronic effects that can influence its reactivity and biological activity.

Recent studies have explored the synthesis and characterization of 1-(2-fluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into the compound's stability, solubility, and reactivity under various conditions. The sulfanyl group (-S-) in the molecule plays a crucial role in determining its chemical behavior, as it can act as a nucleophile or participate in redox reactions depending on the reaction environment.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Researchers have investigated its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific enzymes or receptors. The presence of the fluorophenyl group enhances the molecule's lipophilicity, which is a desirable property for drug candidates aiming to cross cellular membranes efficiently.

Moreover, the hydroxyl group (-OH) attached to the ethyl chain introduces hydrophilic properties to the molecule, creating a balance between lipophilicity and hydrophilicity. This balance is critical for optimizing drug delivery systems and improving bioavailability. Recent advancements in green chemistry have also led to the exploration of sustainable synthesis methods for this compound, reducing its environmental footprint while maintaining high yields and purity.

The ketone group in CAS No. 1157217-33-8 is another key functional group that contributes to its versatility. It can participate in various condensation reactions, such as aldol reactions or Michael additions, making it a valuable building block in organic synthesis. Additionally, the ketone group can be selectively reduced or oxidized to generate derivatives with different functional groups, expanding its utility in both academic research and industrial applications.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its impact on ecosystems. Recent research has focused on photodegradation and biodegradation studies, revealing that CAS No. 1157217-33-8 undergoes rapid transformation under UV light or enzymatic action, minimizing its persistence in natural environments.

In conclusion, CAS No. 1157217-33-8 or 1-(2-fluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one is a versatile compound with significant potential in multiple fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.